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Compound of Interest

Compound Name: 29-Hydroxyfriedelan-3-one

Cat. No.: B15594731 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the pentacyclic triterpenoid 29-
Hydroxyfriedelan-3-one, a natural compound of interest for its potential therapeutic

applications. This document details its chemical identity, including its Chemical Abstracts

Service (CAS) number and International Union of Pure and Applied Chemistry (IUPAC) name.

Furthermore, it outlines experimental protocols for its isolation and characterization from natural

sources and presents a summary of its reported biological activities, with a focus on its

cytotoxic effects against leukemia cell lines. This guide is intended to serve as a valuable

resource for researchers, scientists, and professionals in the field of drug development who are

exploring the potential of novel natural products.

Chemical Identification
29-Hydroxyfriedelan-3-one is a naturally occurring pentacyclic triterpenoid. Its unique

chemical structure forms the basis for its biological activities.
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Identifier Value

CAS Number 39903-21-4[1][2]

IUPAC Name

(4R,4aS,6aS,6bR,8aS,11R,12aR,14aS,14bS)-1

1-(hydroxymethyl)-4,4a,6a,6b,8a,11,14a-

heptamethyl-

2,4,5,6,6a,7,8,9,10,12,12a,13,14,14b-

tetradecahydro-1H-picen-3-one[2]

Molecular Formula C30H50O2[2]

Synonyms 29-Hydroxyfriedelin, Friedelane-3-one-29-ol

Physicochemical Properties
The following table summarizes some of the key physicochemical properties of 29-
Hydroxyfriedelan-3-one.

Property Value

Molecular Weight 442.71 g/mol

Melting Point 262-265 °C

Boiling Point 514.1 ± 23.0 °C at 760 mmHg

Flash Point 217.4 ± 15.2 °C

Density 1.0 ± 0.1 g/cm³

Refractive Index 1.511

Isolation and Characterization: Experimental
Protocols
29-Hydroxyfriedelan-3-one has been successfully isolated from various plant species,

particularly from the Celastraceae family. The general workflow for its isolation and

characterization is depicted below.
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General Workflow for Isolation and Characterization

Plant Material (e.g., branches, leaves)

Extraction with Hexane

Chromatographic Separation

Purification of 29-Hydroxyfriedelan-3-one

Structural Characterization (NMR)

Click to download full resolution via product page

Caption: General workflow for the isolation and characterization of 29-Hydroxyfriedelan-3-
one.

A detailed experimental protocol, based on methodologies reported in the literature, is as

follows:

3.1. Plant Material and Extraction

The branches of Cheiloclinium cognatum are collected, dried, and powdered.

The powdered plant material is subjected to extraction with hexane to yield a crude hexane

extract.

3.2. Chromatographic Separation
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The crude hexane extract is subjected to column chromatography on silica gel.

The column is eluted with a gradient of solvents, typically starting with hexane and gradually

increasing the polarity with ethyl acetate.

Fractions are collected and monitored by thin-layer chromatography (TLC).

3.3. Purification and Characterization

Fractions containing 29-Hydroxyfriedelan-3-one are combined and further purified using

techniques such as recrystallization or preparative TLC.

The structure of the purified compound is confirmed using spectroscopic methods, primarily

1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy.

Biological Activity: Cytotoxicity against Leukemia
Cell Lines
29-Hydroxyfriedelan-3-one has demonstrated cytotoxic activity against human leukemia cell

lines. The table below summarizes the reported in vitro cytotoxic activities.

Cell Line Cancer Type IC50 (µM) Reference

THP-1
Acute Monocytic

Leukemia

Not explicitly stated,

but described as

active

[1]

K562
Chronic Myelogenous

Leukemia

Not explicitly stated,

but described as

active

[1]

THP-1
Acute Monocytic

Leukemia
Low cytotoxic activity [3]

K562
Chronic Myelogenous

Leukemia
Low cytotoxic activity [3]

Proposed Mechanism of Action: Signaling Pathway
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Preliminary studies suggest that the cytotoxic effects of certain triterpenoids from Cheiloclinium

cognatum, including potentially 29-Hydroxyfriedelan-3-one, may be mediated through the

intrinsic mitochondrial pathway of apoptosis.[1] This is supported by the observed up-regulation

of BAK mRNA expression, a key pro-apoptotic protein.

Proposed Apoptotic Pathway

29-Hydroxyfriedelan-3-one
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Caption: Proposed intrinsic mitochondrial pathway of apoptosis induced by 29-
Hydroxyfriedelan-3-one.

Conclusion
29-Hydroxyfriedelan-3-one is a promising natural product with demonstrated cytotoxic activity

against leukemia cell lines. The information presented in this technical guide provides a solid

foundation for further research into its therapeutic potential. Future studies should focus on

elucidating the detailed mechanism of action, exploring its efficacy in in vivo models, and

investigating its potential for synthetic modification to enhance its pharmacological properties.

This comprehensive understanding will be crucial for the potential development of 29-
Hydroxyfriedelan-3-one as a novel therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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